BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Handling of Isopropyl 2-
methoxyacetate: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238

For researchers, scientists, and drug development professionals, the meticulous handling of
chemical reagents is fundamental to both laboratory safety and the integrity of experimental
outcomes. This guide provides essential, immediate safety and logistical information for the
operational use and disposal of Isopropyl 2-methoxyacetate, ensuring a secure and
compliant laboratory environment.

Immediate Safety and Hazard Information

Isopropyl 2-methoxyacetate is a flammable liquid and vapor that can cause skin and serious
eye irritation, as well as respiratory irritation.[1][2] It is crucial to handle this chemical with
appropriate engineering controls and personal protective equipment to minimize exposure.

Key Hazards:

o Flammable: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][3] Use non-
sparking tools and take precautionary measures against static discharge.[1][2][3]

e [rritant: Causes skin and serious eye irritation.[1][2] May cause respiratory irritation upon
inhalation.[1][2]

» Health Effects: Avoid breathing fumes, mist, or vapors.[1][2]

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Isopropyl 2-methoxyacetate.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles that
adhere to European standard
EN 166. A face shield should
be worn in addition to goggles
when there is a significant risk
of splashing.[3][4]

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves.
Butyl rubber or nitrile gloves
(minimum 4mil thickness) are
recommended for incidental
contact. For prolonged contact
or immersion, heavier-duty
gloves should be used.[2][3][5]
Always inspect gloves before
use and change them

immediately if contaminated.[3]

Prevents skin contact, which
can cause irritation.[1][2] Nitrile
gloves may have limited
resistance to acetates, so they
should be used for splash
protection only and changed

frequently.[6][7]

Body Protection

A chemical-resistant lab coat
(100% cotton or flame-
resistant is preferred), long
pants, and closed-toe shoes.
[2][3] For larger quantities, an
apron or oversleeves may be

necessary.[2]

Minimizes skin exposure to
accidental spills and protects

from fire hazards.

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[1][2] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges

should be used.

Prevents inhalation of vapors
that can cause respiratory
irritation.[1][2]
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Quantitative Safety Data

While specific occupational exposure limits for Isopropyl 2-methoxyacetate are not readily

available, data for analogous compounds can provide guidance for risk assessment.[8]

Parameter

Value

Compound

Issuing
Organization

Permissible Exposure
Limit (PEL)

250 ppm (8-hour
TWA)

Isopropyl Acetate

OSHA[1][9]

Threshold Limit Value
(TLV)

100 ppm (8-hour
TWA)

Isopropyl Acetate

ACGIH[1]

Short-Term Exposure
Limit (STEL)

200 ppm (15-minute)

Isopropyl Acetate

ACGIH[1]

Workplace Exposure
Limit (WEL)

50 ppm (8-hour TWA)

Propylene Glycol

Methyl Ether Acetate

WEEL[10]

Physical Properties:

Property Value

CAS Number 17640-21-0[1]

Molecular Weight 132.16 g/mol [11]
Appearance Colorless to Yellow Liquid[11]

Storage Temperature

Refrigerator[11]

Experimental Protocols: Handling and Disposal

Adherence to standardized procedures is critical for the safe handling and disposal of

Isopropyl 2-methoxyacetate.

Standard Operating Procedure for Handling

e Preparation:
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[e]

Ensure a certified chemical fume hood is operational.

o

Gather all necessary PPE and inspect for integrity.

[¢]

Have a spill kit readily accessible.

[¢]

Remove all ignition sources from the work area.[1][3]
e Handling:

o Conduct all work involving open containers of Isopropyl 2-methoxyacetate inside a
chemical fume hood.[2][12]

o Ground and bond containers when transferring the liquid to prevent static discharge.[1][3]
o Use only non-sparking tools.[1][2]
o Keep the container tightly closed when not in use.[1][3]
o Avoid contact with skin and eyes.[1]
o Wash hands thoroughly after handling.[1]
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]
o Store away from incompatible materials such as strong oxidizing agents.[8]

o Store in a designated flammable liquids cabinet.[12]

Spill Response and Cleanup

¢ |Immediate Actions:
o Evacuate the immediate area and alert others.

o If the spill is large or you are not trained to handle it, contact your institution's
environmental health and safety department.
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o Remove all ignition sources.

o Cleanup (for small, manageable spills by trained personnel):

[e]

Wear the appropriate PPE as outlined above.

o

Contain the spill using a non-combustible absorbent material like sand or earth. Do not
use combustible materials like sawdust.

o

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
labeled container for hazardous waste.

o

Clean the spill area with soap and water.

Waste Disposal Plan

e Collection:

o Collect all waste containing Isopropyl 2-methoxyacetate in a designated, properly
labeled, and sealed hazardous waste container.

e Disposal:
o Dispose of the hazardous waste through a licensed waste disposal service.[13]
o Never dispose of Isopropyl 2-methoxyacetate down the drain or in regular trash.[13]

o Maintain detailed records of waste generation and disposal.[13]

Visual Workflow Guides

The following diagrams illustrate the key decision-making and procedural workflows for
handling Isopropyl 2-methoxyacetate safely.
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Risk Assessment
Task Involving
Isopropyl 2-methoxyacetate

y

Nature of Task?

Small quantities,
low splash potential

Large quantities,
high splash potential

PPE Selection

(Small Scale / Incidental Contact) C_arge Scale / Prolonged ContacD

Standard PPE: Enhanced PPE:
- Safety Goggles - Goggles & Face Shield
- Nitrile Gloves (double-gloved) - Butyl Rubber Gloves
- Lab Coat - Flame-Retardant Lab Coat
- Closed-toe Shoes - Chemical Apron
Veritication

All PPE available
and in good condition?

Yes No

STOP
Obtain correct PPE

Proceed with Task
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Preparation

[Start: Prepare for HandlingD

Don Appropriate PPE

Work in Chemical Fume Hood

:

Ensure Spill Kit is Accessible

Handling & Storage

Transfer Chemical
(use non-sparking tools)
Use in Experiment
[Store in Flammables CabineD

Waste &;Disposal

Collect Waste in
Labeled Container

[Dispose via Licensed Service)
Gecontaminate Work Area

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hj.gov [nj.gov]

. ehs.yale.edu [ehs.yale.edu]

. ehs.washington.edu [ehs.washington.edu]

. research.arizona.edu [research.arizona.edu]
. safety.fsu.edu [safety.fsu.edu]

. ser.nl [ser.nl]

. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

. aksci.com [aksci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Isopropyl acetate - IDLH | NIOSH | CDC [cdc.gov]

¢ 10. d3qi0gp55mx5f5.cloudfront.net [d3qi0gp55mx5f5.cloudfront.net]

e 11. ehs.stanford.edu [ehs.stanford.edu]

e 12. SOP: Flammable Liquids | PennEHRS [ehrs.upenn.edu]

¢ 13. secondaryscience4all.wordpress.com [secondaryscience4all.wordpress.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of Isopropyl 2-
methoxyacetate: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189238#personal-protective-equipment-for-handling-
isopropyl-2-methoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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